Cas no 871571-80-1 (Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate)

Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate structure
871571-80-1 structure
Product Name:Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No:871571-80-1
MF:C15H12ClN3O2
MW:301.727682113647
CID:2852138
PubChem ID:66650433
Update Time:2025-04-21

Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • SQOHIYCTLQHQJL-UHFFFAOYSA-N
    • 871571-80-1
    • SCHEMBL312787
    • ethyl 5-(4-chloro-phenyl)-pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • Ethyl5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • DB-157769
    • Inchi: 1S/C15H12ClN3O2/c1-2-21-15(20)12-9-17-19-8-7-13(18-14(12)19)10-3-5-11(16)6-4-10/h3-9H,2H2,1H3
    • InChI Key: SQOHIYCTLQHQJL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CN2C(=C(C(=O)OCC)C=N2)N=1

Computed Properties

  • Exact Mass: 301.0618043Da
  • Monoisotopic Mass: 301.0618043Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 56.5Ų

Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

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